Cas no 1207031-68-2 (2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide
• CAS No: 1207031-68-2
• MF: C₁₅H₁₉Cl₂N₅O₂S
• MW: 404.314659357071
• CID: 6132937
• PubChem ID: 45502820
• Update Time: 2025-06-14

2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide
• 2,5-dichloro-N-[2-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]benzenesulfonamide
• AKOS024516256
• SR-01000924100
• 2,5-dichloro-N-(2-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino}ethyl)benzene-1-sulfonamide
• 2,5-dichloro-N-(2-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)ethyl)benzenesulfonamide
• VU0649474-1
• SR-01000924100-1
• 1207031-68-2
• F5631-0017

• Inchi： 1S/C15H19Cl2N5O2S/c1-10-8-14(22(2)3)21-15(20-10)18-6-7-19-25(23,24)13-9-11(16)4-5-12(13)17/h4-5,8-9,19H,6-7H2,1-3H3,(H,18,20,21)
• InChI Key： OEVWAMVTCMDYMO-UHFFFAOYSA-N
• SMILES： C1(S(NCCNC2=NC(C)=CC(N(C)C)=N2)(=O)=O)=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 403.0636514g/mol
• Monoisotopic Mass: 403.0636514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide

Comprehensive Overview of 2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide (CAS No. 1207031-68-2)

2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide (CAS No. 1207031-68-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. Its molecular structure combines a dichlorobenzene moiety with a pyrimidine ring, linked via a sulfonamide bridge, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their potential in targeting enzyme inhibition and receptor modulation. Researchers have explored 2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide for its possible role in anti-inflammatory and antimicrobial applications. The compound's dimethylamino and methylpyrimidine groups contribute to its solubility and binding affinity, which are critical for optimizing pharmacokinetic properties. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies, where molecular tweaks can significantly enhance efficacy.

From a synthetic chemistry perspective, the preparation of CAS No. 1207031-68-2 involves multi-step reactions, including sulfonylation and nucleophilic substitution. The process requires careful control of reaction conditions to ensure high yield and purity, which is essential for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, addressing the growing need for quality assurance in chemical manufacturing. This aligns with the broader industry focus on green chemistry and sustainable synthesis, as researchers seek to minimize waste and energy consumption.

The compound's potential extends beyond pharmaceuticals. In agrochemicals, 2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide has been investigated for its herbicidal and fungicidal properties. Its chlorinated benzene and pyrimidine components are known to interfere with metabolic pathways in pests, offering a promising avenue for crop protection. This resonates with global concerns about food security and the need for eco-friendly pesticides, as farmers and regulators seek alternatives to traditional chemicals with environmental drawbacks.

In the context of drug discovery, CAS No. 1207031-68-2 exemplifies the importance of scaffold hopping—a strategy where core structures are modified to create new bioactive molecules. The compound's sulfonamide group, in particular, is a versatile pharmacophore found in many FDA-approved drugs. Recent studies have highlighted its potential in kinase inhibition, a hot topic in cancer research, where targeted therapies are revolutionizing treatment paradigms. This has led to increased interest in high-throughput screening of similar compounds to identify novel leads.

Regulatory and safety aspects of 2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide are also critical. While not classified as hazardous, proper handling protocols are recommended due to its organic solvent solubility and potential irritant properties. The compound's stability under various pH and temperature conditions has been studied to ensure compatibility with formulation development, a key consideration for pharmaceutical applications. These findings are relevant to industries prioritizing product lifecycle management and regulatory compliance.

Looking ahead, CAS No. 1207031-68-2 represents a compelling case study in interdisciplinary chemistry. Its applications span medicinal chemistry, agrochemicals, and material science, reflecting the convergence of these fields in addressing modern challenges. As computational tools like molecular docking and AI-driven drug design advance, the compound's derivatives may unlock further therapeutic or industrial potential. This aligns with the broader scientific community's push toward data-driven discovery and collaborative innovation.

For researchers and industry professionals, understanding the nuances of 2,5-dichloro-N-(2-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}ethyl)benzene-1-sulfonamide is essential. Its structure-property relationships offer valuable insights for designing next-generation molecules with improved selectivity and reduced side effects. Whether exploring its biological activity or optimizing synthetic routes, this compound exemplifies the intricate balance between chemical complexity and practical utility that defines modern applied chemistry.